Cas no 2119967-94-9 (methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)propanoate)

• Product Name: methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)propanoate
• CAS No: 2119967-94-9
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6015026
• PubChem ID: 165703374
• Update Time: 2025-06-12

methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)propanoate
• methyl 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)propanoate
• 2119967-94-9
• EN300-1876302

• Inchi： 1S/C16H24N2O4/c1-10-6-7-11(12(9-17)14(19)21-5)8-13(10)18-15(20)22-16(2,3)4/h6-8,12H,9,17H2,1-5H3,(H,18,20)
• InChI Key： KIYKYSYENZVIGW-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)C(C(=O)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)propanoate

Research Brief on Methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)propanoate (CAS: 2119967-94-9)

Methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)propanoate (CAS: 2119967-94-9) is a specialized chemical intermediate with significant relevance in the pharmaceutical and biotech industries. Recent studies have highlighted its utility as a key building block in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and small-molecule modulators of protein-protein interactions. Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amine and the methyl ester moiety, make it a versatile precursor for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the synthesis of selective kinase inhibitors. The researchers demonstrated that the Boc-protected amine group could be selectively deprotected under mild conditions, allowing for subsequent coupling with various heterocyclic scaffolds. This approach yielded compounds with nanomolar potency against specific kinase targets implicated in oncology and inflammatory diseases. The study underscored the compound's role in streamlining synthetic routes and improving yields in multi-step reactions.

Further investigations have focused on the compound's potential in peptide mimetics. A recent preprint on bioRxiv detailed its incorporation into peptidomimetic structures designed to mimic α-helical domains in protein-protein interactions. The methyl ester functionality was shown to facilitate ring-closing metathesis reactions, enabling the construction of constrained macrocycles with enhanced binding affinity and metabolic stability. These findings position 2119967-94-9 as a valuable tool in the growing field of stabilized peptide therapeutics.

From a safety and scalability perspective, a 2024 white paper from a leading contract research organization presented optimized large-scale synthesis protocols for this intermediate. The report emphasized the development of a chromatography-free purification process that achieved >99% purity with reduced environmental impact. Process analytical technology (PAT) was employed to monitor critical quality attributes, demonstrating the pharmaceutical industry's shift toward quality-by-design approaches for key intermediates like 2119967-94-9.

Emerging applications in radiopharmaceuticals have also been reported. At the 2023 Society of Nuclear Medicine annual meeting, researchers presented data on the use of this compound as a precursor for PET tracer development. The aromatic methyl group was successfully isotopically labeled with carbon-11, creating a platform for imaging agents targeting neurotransmitter systems. This expands the compound's potential beyond therapeutic applications into the diagnostic realm.

In conclusion, methyl 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)propanoate continues to demonstrate multifaceted value in chemical biology and drug discovery. Its recent applications span targeted therapy development, peptide engineering, and diagnostic imaging, reflecting the compound's adaptability to diverse research needs. As synthetic methodologies advance and novel biological targets emerge, this intermediate is likely to maintain its importance in medicinal chemistry pipelines.